Cas no 89641-97-4 (7-nitro-1,2-benzothiazole)

• Product Name: 7-nitro-1,2-benzothiazole
• CAS No: 89641-97-4
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 1943240
• PubChem ID: 198656
• Update Time: 2025-04-21

7-nitro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 7-nitro-1,2-benzothiazole
• 1,2-benzisothiazole, 7-nitro-
• 7-Nitro-1,2-benzisothiazole
• DTXSID30237802
• DTXCID40160293
• DS-017104
• CCRIS 6350
• AKOS006372685
• SCHEMBL5441566
• XYFHXKUXMXHTPU-UHFFFAOYSA-N
• 89641-97-4
• 7-nitrobenzisothiazole
• BRN 1073803
• X6DYU86MKS

• Inchi： 1S/C7H4N2O2S/c10-9(11)6-3-1-2-5-4-8-12-7(5)6/h1-4H
• InChI Key： XYFHXKUXMXHTPU-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.999
• Monoisotopic Mass: 179.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.525
• Boiling Point: 247.2°C at 760 mmHg
• Flash Point: 103.3°C
• Refractive Index: 1.729

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles